2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• Molecular Formula: C19H19FN2O2S
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 2-[[(E)-3-(4-fluorophenyl)prop-2-enoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C19H19FN2O2S/c20-13-9-6-12(7-10-13)8-11-16(23)22-19-17(18(21)24)14-4-2-1-3-5-15(14)25-19/h6-11H,1-5H2,(H2,21,24)(H,22,23)/b11-8+
• InChI Key: NDZKSBIVWLRFNW-DHZHZOJOSA-N
• Isomeric SMILES: C1CCC2=C(CC1)SC(=C2C(=O)N)NC(=O)/C=C/C3=CC=C(C=C3)F
• SMILES: C1CCC2=C(CC1)SC(=C2C(=O)N)NC(=O)C=CC3=CC=C(C=C3)F

Description

2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide, also known as FTDC, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. FTDC belongs to the class of cycloheptathiophene-3-carboxamide compounds, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide involves the inhibition of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation. By inhibiting CK2, 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide disrupts the signaling pathways that promote cancer cell growth and survival, leading to the induction of apoptosis. 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has also been shown to inhibit the activity of other proteins that are involved in cancer cell proliferation, making it a potent anti-cancer agent.
Biochemical and Physiological Effects
2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis, the process by which new blood vessels are formed. 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has also been shown to modulate the expression of genes involved in cancer cell growth and survival, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has several advantages for use in lab experiments, including its high purity and yield, as well as its potent anti-cancer activity. However, 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide also has some limitations, including its relatively low solubility in water, which can make it difficult to use in certain assays. Additionally, 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide, including the development of more efficient synthesis methods, the optimization of its anti-cancer activity, and the evaluation of its safety and efficacy in clinical trials. Additionally, 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide may have potential applications in other areas, such as the treatment of inflammatory diseases or neurodegenerative disorders. Further research is needed to fully explore the potential of 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide as a therapeutic agent.
In conclusion, 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide is a promising small molecule with potent anti-cancer activity and a range of potential therapeutic applications. Its mechanism of action involves the inhibition of CK2 and other proteins involved in cancer cell proliferation, leading to the induction of apoptosis. While 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has some limitations, it has several advantages for use in lab experiments and holds great promise for future research.

Synthesis Methods

The synthesis of 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide involves a multi-step process that begins with the reaction of 4-fluorobenzaldehyde and 2-aminothiophene to form the corresponding chalcone intermediate. This intermediate is then subjected to a Claisen-Schmidt condensation with malonic acid to yield the final product, 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide. The synthesis of 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has been optimized to produce high yields and purity, making it a viable candidate for further research.

Scientific Research Applications

2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Research has shown that 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide exhibits potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. 2-{[(2E)-3-(4-fluorophenyl)prop-2-enoyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer therapy.